Cas no 2229644-38-4 (methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate)

• Product Name: methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate
• CAS No: 2229644-38-4
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5916535
• PubChem ID: 165666537
• Update Time: 2025-10-21

methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate
• 2229644-38-4
• EN300-1995604

• Inchi： 1S/C11H11ClO3/c1-15-11(14)9-5-4-8(3-2-6-13)7-10(9)12/h2-5,7,13H,6H2,1H3/b3-2+
• InChI Key： SMEYMPBYGXCKPT-NSCUHMNNSA-N
• SMILES： ClC1C=C(/C=C/CO)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate

Methyl 2-Chloro-4-(3-Hydroxyprop-1-en-1-yl)benzoate: An Overview of a Promising Compound (CAS No. 2229644-38-4)

Methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate (CAS No. 2229644-38-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its methyl ester group, chloro substituent, and 3-hydroxyprop-1-en-1-yl functional group, which collectively contribute to its distinct properties and reactivity.

The chemical structure of methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate can be represented as C₁₁H₁₂ClO₃. The presence of the chloro substituent on the benzene ring imparts significant electronic effects, influencing the compound's reactivity and stability. The 3-hydroxyprop-1-en-1-yl group, on the other hand, introduces a reactive double bond and a hydroxyl group, which can participate in various chemical reactions such as Michael additions, Diels-Alder reactions, and nucleophilic substitutions.

In the realm of pharmaceutical research, methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary in vitro studies have demonstrated that methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate possesses significant antimicrobial activity against a range of bacterial strains, making it a potential candidate for the development of novel antibiotics.

The hydroxyl group in methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate also plays a crucial role in its pharmacological properties. This functional group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. Furthermore, the hydroxyl group can be readily modified through chemical reactions such as esterification or etherification, allowing for the synthesis of a diverse array of derivatives with tailored biological activities.

In addition to its pharmaceutical applications, methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate has found use in agrochemical research. Studies have shown that this compound exhibits herbicidal activity against certain weed species, making it a potential candidate for the development of new herbicides. The chloro substituent on the benzene ring is known to enhance herbicidal activity by disrupting photosynthesis in plants. Moreover, the hydroxyl group can be modified to improve the compound's solubility and stability in agricultural formulations.

The synthetic accessibility of methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate is another factor contributing to its appeal as a research tool. Several efficient synthetic routes have been developed for its preparation, including those involving Grignard reactions, Wittig reactions, and palladium-catalyzed cross-coupling reactions. These synthetic methods allow for the scalable production of the compound and facilitate the synthesis of structurally diverse derivatives for further evaluation.

In materials science, methyl 2-chloro-4-(3-hydroxyprop-1-en-1-yl)benzoate has been explored as a monomer for polymer synthesis. The presence of the double bond in the 3-hydroxypropenyl group enables this compound to undergo polymerization reactions, leading to the formation of polymers with unique properties. For example, copolymers containing this monomer have shown improved thermal stability and mechanical strength compared to their homopolymer counterparts.

The environmental impact of methyl 2-chloro-4-(3-hydroxypropenyl)benzoate is an important consideration in its development and application. Recent studies have focused on assessing its biodegradability and ecotoxicity. Results indicate that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water environments. However, further research is needed to fully understand its environmental fate and potential impacts on ecosystems.

In conclusion, methyl 2-chloro-4-(3-hydroxypropenyl)benzoate (CAS No. 2229644-38-4) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure endows it with a range of biological activities and reactivity profiles that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.